Cas no 1330751-02-4 (Methyl 1,3,4-thiadiazole-2-carboxylate)

Methyl 1,3,4-thiadiazole-2-carboxylate is a heterocyclic ester compound featuring a 1,3,4-thiadiazole core with a carboxylate functional group at the 2-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and materials science applications. Its electron-deficient thiadiazole ring enhances reactivity in nucleophilic substitution and cyclization reactions, while the methyl ester group offers straightforward derivatization potential. The compound exhibits stability under standard conditions, facilitating handling and storage. Its utility in medicinal chemistry stems from its role as a precursor to bioactive molecules, including antimicrobial and antitumor agents. High purity grades are available to meet rigorous research and industrial requirements.

Methyl 1,3,4-thiadiazole-2-carboxylate structure

1330751-02-4 structure

Product Name:Methyl 1,3,4-thiadiazole-2-carboxylate

CAS No:1330751-02-4

MF:C₄H₄N₂O₂S

MW:144.151759147644

CID:4820315

Update Time:2025-06-07

Methyl 1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1,3,4-thiadiazole-2-carboxylate
- Methyl 1,3,4-thiadiazole-2-carboxylate
- Inchi： 1S/C4H4N2O2S/c1-8-4(7)3-6-5-2-9-3/h2H,1H3
- InChI Key： GDMNLJCWQVTSFB-UHFFFAOYSA-N
- SMILES： S1C=NN=C1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 119
XLogP3: 0.6
Topological Polar Surface Area: 80.3

Methyl 1,3,4-thiadiazole-2-carboxylate Pricemore >>

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